Cas no 245110-68-3 (Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-)

Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- structure
245110-68-3 structure
Product Name:Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-
CAS No:245110-68-3
MF:C11H24N2
MW:184.321662902832
CID:245933
PubChem ID:45099898
Update Time:2025-04-19

Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-
    • (2S,5S)-2-(1-METHYLETHYL)-5-(2-METHYLPROPYL)PIPERAZINE
    • (2S,5S)-2-Isobutyl-5-isopropylpiperazine
    • Piperazine, 2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- (9CI)
    • 245110-68-3
    • Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-,(2S,5S)-(9ci)
    • Inchi: 1S/C11H24N2/c1-8(2)5-10-6-13-11(7-12-10)9(3)4/h8-13H,5-7H2,1-4H3/t10-,11+/m0/s1
    • InChI Key: ATKITPGKWBGUQL-WDEREUQCSA-N
    • SMILES: N1C[C@H](C(C)C)NC[C@@H]1CC(C)C

Computed Properties

  • Exact Mass: 184.193948774g/mol
  • Monoisotopic Mass: 184.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 24.1Ų

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